Cas no 2229456-39-5 (3-(1,3-oxazol-5-yl)azetidin-3-ol)

3-(1,3-Oxazol-5-yl)azetidin-3-ol is a heterocyclic compound featuring an azetidine core substituted with a hydroxyl group and a 1,3-oxazole moiety at the 3-position. This structure imparts unique reactivity and functional versatility, making it valuable in medicinal chemistry and drug discovery. The azetidine ring enhances conformational rigidity, while the oxazole group contributes to hydrogen bonding and π-stacking interactions, improving binding affinity in bioactive molecules. The hydroxyl group provides a handle for further derivatization, enabling structural diversification. Its balanced polarity and compact scaffold make it a promising intermediate for designing small-molecule inhibitors, enzyme modulators, and other pharmacologically active agents. The compound's synthetic accessibility further enhances its utility in high-throughput screening and lead optimization.

3-(1,3-oxazol-5-yl)azetidin-3-ol structure

2229456-39-5 structure

Product Name:3-(1,3-oxazol-5-yl)azetidin-3-ol

CAS No:2229456-39-5

MF:C₆H₈N₂O₂

MW:140.139921188354

CID:5970288

PubChem ID:165691301

Update Time:2025-05-20

3-(1,3-oxazol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 3-(1,3-oxazol-5-yl)azetidin-3-ol
- 2229456-39-5
- EN300-1781688
- Inchi： 1S/C6H8N2O2/c9-6(2-8-3-6)5-1-7-4-10-5/h1,4,8-9H,2-3H2
- InChI Key： SFAGPUFHRINANA-UHFFFAOYSA-N
- SMILES： OC1(C2=CN=CO2)CNC1

Computed Properties

Exact Mass: 140.058577502g/mol
Monoisotopic Mass: 140.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 58.3Å²

3-(1,3-oxazol-5-yl)azetidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1781688-0.05g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	0.05g	$1296.0	2023-09-20
Enamine	EN300-1781688-0.1g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	0.1g	$1357.0	2023-09-20
Enamine	EN300-1781688-0.25g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	0.25g	$1420.0	2023-09-20
Enamine	EN300-1781688-0.5g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	0.5g	$1482.0	2023-09-20
Enamine	EN300-1781688-1.0g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	1g	$1543.0	2023-06-02
Enamine	EN300-1781688-2.5g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	2.5g	$3025.0	2023-09-20
Enamine	EN300-1781688-5.0g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	5g	$4475.0	2023-06-02
Enamine	EN300-1781688-10.0g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	10g	$6635.0	2023-06-02
Enamine	EN300-1781688-1g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	1g	$1543.0	2023-09-20
Enamine	EN300-1781688-5g	3-(1,3-oxazol-5-yl)azetidin-3-ol	2229456-39-5	5g	$4475.0	2023-09-20

3-(1,3-oxazol-5-yl)azetidin-3-ol Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

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3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on 3-(1,3-oxazol-5-yl)azetidin-3-ol

3-(1,3-Oxazol-5-yl)Azetidin-3-Ol: A Comprehensive Overview

3-(1,3-Oxazol-5-yl)Azetidin-3-Ol (CAS No. 2229456-39-5) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its azetidine ring fused with an oxazole moiety, exhibits intriguing chemical properties and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, biological activity, and structural versatility, making it a subject of interest for researchers worldwide.

The azetidine ring in 3-(1,3-Oxazol-5-yl)Azetidin-3-Ol contributes to its rigidity and planarity, which are crucial for molecular interactions in biological systems. The oxazole group, a five-membered aromatic heterocycle containing oxygen and nitrogen atoms, enhances the compound's electronic properties and reactivity. These structural features make 2229456-39-5 a promising candidate for exploring novel therapeutic agents and functional materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1,3-Oxazol-5-yl)Azetidin-3-Ol through various routes, including microwave-assisted synthesis and catalytic methods. These techniques not only improve yield but also reduce reaction time, making the compound more accessible for large-scale studies. Researchers have also explored the stereochemical outcomes of these reactions, revealing insights into the stereocontrol of azetidine derivatives.

In terms of biological activity, 2229456-39-5 has shown potential as a modulator of key enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies suggest that the compound may inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is linked to cognitive decline. Additionally, its ability to cross the blood-brain barrier makes it a viable candidate for central nervous system (CNS) drug development.

The integration of oxazole and azetidine moieties in 3-(1,3-Oxazol-5-yl)Azetidin-3-Ol also opens avenues for material science applications. The compound's rigid structure and aromaticity make it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent experiments have demonstrated its potential as a building block for constructing π-conjugated systems with tailored electronic properties.

Furthermore, the compound's reactivity under various conditions has been extensively studied. For instance, its participation in cycloaddition reactions has been explored for constructing complex molecular architectures. These studies highlight the versatility of 2229456-39-5 as a versatile building block in organic synthesis.

In conclusion, 3-(1,3-Oxazol-5-Yl)Azetidin - ̃ ̃ ̃ ̃ ̃ ̃ ol (CAS No. 2229456 - - ) represents a fascinating intersection of chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in both pharmaceutical research and materials science. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to scientific innovation.